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Compound of Interest

Compound Name: (-)-Fustin

CAS No.: 17654-28-3

Cat. No.: B12770380

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(-)-Fustin, also known as (-)-dihydrofisetin, is a flavanonol, a type of flavonoid with

demonstrated antioxidant properties. As with many flavonoids, its ability to scavenge free

radicals and chelate metal ions makes it a compound of interest for applications in

pharmaceuticals and nutraceuticals. The evaluation of its antioxidant capacity is a critical step

in understanding its potential therapeutic benefits. This document provides detailed protocols

for four common in vitro assays used to determine the antioxidant capacity of (-)-Fustin:

DPPH, ABTS, FRAP, and ORAC assays.

Data Presentation
A direct comparative study of (-)-Fustin across all major antioxidant assays is not readily

available in the literature. Therefore, the following table presents a summary of the antioxidant

capacity of flavonoids, including general observations for compounds structurally similar to (-)-
Fustin, to provide a contextual understanding. The antioxidant activity of flavonoids is highly

dependent on their structure, specifically the number and arrangement of hydroxyl groups.
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Table 1: Comparative Antioxidant Capacity of Selected Flavonoids

Assay Type Compound
Antioxidant
Capacity
(Typical Units)

Reference
Compound

Notes

DPPH Radical

Scavenging
Flavonoids

IC50 (µg/mL or

µM)

Trolox, Ascorbic

Acid

Lower IC50

indicates higher

antioxidant

activity.

ABTS Radical

Scavenging
Flavonoids

TEAC (Trolox

Equivalents)
Trolox

Higher TEAC

value indicates

higher

antioxidant

activity.

FRAP (Ferric

Reducing

Antioxidant

Power)

Flavonoids
µmol Fe(II)/g or

µmol TE/g
Trolox, FeSO₄

Higher FRAP

value indicates

greater reducing

power.

ORAC (Oxygen

Radical

Absorbance

Capacity)

Flavonoids µmol TE/g Trolox

Higher ORAC

value indicates

greater capacity

to quench

peroxyl radicals.

Note: Specific quantitative data for (-)-Fustin across all these assays from a single comparative

study is limited. Researchers should determine these values experimentally for their specific

sample and conditions.

Experimental Protocols
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay
Principle: The DPPH assay measures the capacity of an antioxidant to donate a hydrogen atom

or an electron to the stable DPPH radical, thus neutralizing it. This causes a color change of
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the DPPH solution from purple to yellow, which is measured spectrophotometrically. The

decrease in absorbance at 517 nm is proportional to the antioxidant concentration.

Methodology:

Reagents and Equipment:

(-)-Fustin sample

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or ethanol)

Trolox or Ascorbic Acid (as a standard)

96-well microplate

Microplate reader or spectrophotometer

Procedure:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the

solution in a dark bottle to protect it from light.

Preparation of Standard and Sample Solutions:

Prepare a stock solution of Trolox or Ascorbic Acid in methanol.

Prepare a series of dilutions from the stock solution to create a standard curve (e.g., 0-100

µM).

Prepare a stock solution of (-)-Fustin in methanol and make a series of dilutions.

Assay:

Add 180 µL of the 0.1 mM DPPH solution to each well of a 96-well plate.

Add 20 µL of the standard dilutions, (-)-Fustin dilutions, or methanol (as a blank) to the

respective wells.
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Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm.

Calculation:

Calculate the percentage of DPPH radical scavenging activity using the following formula:

% Inhibition = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the

absorbance of the blank and A_sample is the absorbance of the standard or (-)-Fustin.

Plot a standard curve of percentage inhibition versus the concentration of the standard.

Determine the IC50 value (the concentration of the sample required to scavenge 50% of

the DPPH radicals) for (-)-Fustin from its dose-response curve.

Preparation

Assay Procedure Data Analysis

Prepare 0.1 mM DPPH Solution

Mix DPPH with Sample/StandardPrepare Standard Solutions (Trolox)

Prepare (-)-Fustin Solutions

Incubate 30 min in Dark Measure Absorbance at 517 nm Calculate % Inhibition Plot Standard Curve Determine IC50 of (-)-Fustin

Click to download full resolution via product page

Caption: Workflow for the DPPH antioxidant capacity assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Radical Scavenging Assay
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Principle: This assay is based on the ability of an antioxidant to scavenge the stable ABTS

radical cation (ABTS•+), a blue-green chromophore. The reduction of the ABTS•+ radical by an

antioxidant to its colorless neutral form is measured by the decrease in absorbance at 734 nm.

The results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[1]

Methodology:

Reagents and Equipment:

(-)-Fustin sample

ABTS diammonium salt

Potassium persulfate

Methanol (or ethanol)

Trolox (as a standard)

96-well microplate

Microplate reader or spectrophotometer

Procedure:

Preparation of ABTS•+ Radical Cation Solution:

Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium

persulfate.

Mix the two solutions in equal volumes and allow them to react in the dark at room

temperature for 12-16 hours to generate the ABTS•+ radical.

Preparation of ABTS•+ Working Solution:

Dilute the ABTS•+ radical solution with methanol to an absorbance of 0.70 ± 0.02 at 734

nm.
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Preparation of Standard and Sample Solutions:

Prepare a stock solution of Trolox in methanol.

Prepare a series of dilutions from the stock solution to create a standard curve (e.g., 0-100

µM).

Prepare a stock solution of (-)-Fustin in methanol and make a series of dilutions.

Assay:

Add 180 µL of the ABTS•+ working solution to each well of a 96-well plate.

Add 20 µL of the standard dilutions, (-)-Fustin dilutions, or methanol (as a blank) to the

respective wells.

Incubate the plate at room temperature for 6 minutes.

Measure the absorbance at 734 nm.

Calculation:

Calculate the percentage of inhibition of absorbance.

Plot a standard curve of percentage inhibition versus the concentration of Trolox.

Express the antioxidant capacity of (-)-Fustin as Trolox Equivalents (TEAC) by comparing

its inhibition to that of the Trolox standard curve.
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Preparation

Assay Procedure Data Analysis

Prepare ABTS•+ Solution

Mix ABTS•+ with Sample/StandardPrepare Standard Solutions (Trolox)

Prepare (-)-Fustin Solutions

Incubate 6 min Measure Absorbance at 734 nm Calculate % Inhibition Plot Standard Curve Determine TEAC of (-)-Fustin

Click to download full resolution via product page

Caption: Workflow for the ABTS antioxidant capacity assay.

FRAP (Ferric Reducing Antioxidant Power) Assay
Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric (Fe³⁺) to

ferrous (Fe²⁺) ions at a low pH. This reduction results in the formation of a colored ferrous-

tripyridyltriazine complex, which has a maximum absorbance at 593 nm. The change in

absorbance is proportional to the antioxidant's reducing power.[2][3]

Methodology:

Reagents and Equipment:

(-)-Fustin sample

Acetate buffer (300 mM, pH 3.6)

TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCl)

Ferric chloride (FeCl₃) solution (20 mM in water)

Ferrous sulfate (FeSO₄) or Trolox (as a standard)
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96-well microplate

Microplate reader or spectrophotometer

Procedure:

Preparation of FRAP Reagent:

Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃

solution in a 10:1:1 (v/v/v) ratio.

Warm the reagent to 37°C before use.

Preparation of Standard and Sample Solutions:

Prepare a stock solution of FeSO₄ or Trolox in water.

Prepare a series of dilutions from the stock solution to create a standard curve.

Prepare a stock solution of (-)-Fustin in a suitable solvent and make a series of dilutions.

Assay:

Add 180 µL of the FRAP reagent to each well of a 96-well plate.

Add 20 µL of the standard dilutions, (-)-Fustin dilutions, or solvent (as a blank) to the

respective wells.

Incubate the plate at 37°C for 4-30 minutes (the exact time should be optimized).

Measure the absorbance at 593 nm.

Calculation:

Plot a standard curve of absorbance versus the concentration of the standard (FeSO₄ or

Trolox).

Determine the FRAP value of (-)-Fustin by comparing its absorbance to the standard

curve. Results are typically expressed as µmol of Fe²⁺ equivalents or Trolox equivalents

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b12770380/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-the-antioxidant-capacity-of-fustin
https://www.benchchem.com/product/b12770380/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-the-antioxidant-capacity-of-fustin
https://www.benchchem.com/product/b12770380/docs?utm_src=pdf-body#application-notes-and-protocols-for-assessing-the-antioxidant-capacity-of-fustin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12770380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


per gram or mole of the sample.

Preparation

Assay Procedure Data Analysis

Prepare FRAP Reagent

Mix FRAP Reagent with Sample/StandardPrepare Standard Solutions (FeSO4/Trolox)

Prepare (-)-Fustin Solutions

Incubate at 37°C Measure Absorbance at 593 nm Plot Standard Curve Determine FRAP Value of (-)-Fustin

Click to download full resolution via product page

Caption: Workflow for the FRAP antioxidant capacity assay.

ORAC (Oxygen Radical Absorbance Capacity) Assay
Principle: The ORAC assay measures the ability of an antioxidant to inhibit the oxidation of a

fluorescent probe (typically fluorescein) by a peroxyl radical generator, such as AAPH (2,2'-

azobis(2-amidinopropane) dihydrochloride). The antioxidant's capacity to protect the

fluorescent probe from degradation is monitored over time, and the result is quantified by the

area under the fluorescence decay curve (AUC). The results are expressed as Trolox

Equivalents.[4][5]

Methodology:

Reagents and Equipment:

(-)-Fustin sample

Fluorescein sodium salt
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AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

Trolox (as a standard)

Phosphate buffer (75 mM, pH 7.4)

Black 96-well microplate

Fluorescence microplate reader with temperature control

Procedure:

Preparation of Reagents:

Prepare a stock solution of fluorescein in phosphate buffer.

Prepare a stock solution of AAPH in phosphate buffer (prepare fresh daily).

Prepare a stock solution of Trolox in phosphate buffer.

Preparation of Standard and Sample Solutions:

Prepare a series of dilutions of the Trolox stock solution in phosphate buffer to create a

standard curve.

Prepare a series of dilutions of the (-)-Fustin stock solution in phosphate buffer.

Assay:

Add 150 µL of the fluorescein working solution to each well of a black 96-well plate.

Add 25 µL of the standard dilutions, (-)-Fustin dilutions, or phosphate buffer (as a blank)

to the respective wells.

Incubate the plate at 37°C for at least 15 minutes.

Initiate the reaction by adding 25 µL of the AAPH solution to each well.
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Immediately begin monitoring the fluorescence decay every 1-2 minutes for at least 60

minutes, with excitation at 485 nm and emission at 520 nm.

Calculation:

Calculate the Area Under the Curve (AUC) for each sample and standard.

Calculate the Net AUC by subtracting the AUC of the blank from the AUC of the samples

and standards.

Plot a standard curve of Net AUC versus the concentration of Trolox.

Determine the ORAC value of (-)-Fustin by comparing its Net AUC to the Trolox standard

curve. Results are expressed as µmol of Trolox Equivalents per gram or mole of the

sample.

Preparation

Assay Procedure Data Analysis

Prepare Fluorescein, AAPH, Trolox

Prepare Standard Dilutions

Prepare (-)-Fustin Dilutions

Add Fluorescein, Sample/Standard to Plate Incubate at 37°C Add AAPH to Initiate Reaction Measure Fluorescence Decay Calculate Area Under Curve (AUC) Plot Standard Curve Determine ORAC Value of (-)-Fustin

Click to download full resolution via product page

Caption: Workflow for the ORAC antioxidant capacity assay.

Signaling Pathways and Mechanisms
The antioxidant activity of flavonoids like (-)-Fustin is primarily attributed to their ability to

donate hydrogen atoms from their hydroxyl groups to free radicals, thereby neutralizing them.

The general mechanism involves the stabilization of the resulting flavonoid radical through

resonance.
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Antioxidant Action

(-)-Fustin (Flavonoid-OH)

Neutralized Radical (RH)

Fustin Radical (Flavonoid-O•)Donates H•
Free Radical (R•)

Accepts H•

Stable ProductResonance Stabilization

Click to download full resolution via product page

Caption: General mechanism of free radical scavenging by a flavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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